Cas no 34284-35-0 ((+-)-3-Methyl-octandisaeure)

• Product Name: (+-)-3-Methyl-octandisaeure
• CAS No: 34284-35-0
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 1996271
• PubChem ID: 12346696
• Update Time: 2025-04-21

(+-)-3-Methyl-octandisaeure Chemical and Physical Properties

Names and Identifiers

• (+-)-3-Methyl-octandisaeure
• (+-)-3-methyl-octanedioic acid
• 3-Methyl-octandisaeure
• 3-methyl-octanedioic acid
• 3-Methyl-suberinsaeure
• 3-Methyloctandicarbonsaeure
• beta-Methylsuberinsaeure
• 3-methyloctanedioic acid
• 3-Methylsubericacid
• 3-Methylsuberic acid
• 34284-35-0
• DTXSID60492821
• Q27162031
• LMFA01030981
• QIOYMVALOOEDDF-UHFFFAOYSA-N
• SCHEMBL1483353
• CHEBI:89847

• Inchi： 1S/C9H16O4/c1-7(6-9(12)13)4-2-3-5-8(10)11/h7H,2-6H2,1H3,(H,10,11)(H,12,13)
• InChI Key： QIOYMVALOOEDDF-UHFFFAOYSA-N
• SMILES： OC(CC(C)CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 188.10485899Da
• Monoisotopic Mass: 188.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids